Journal Name:Joule
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Mechanical Properties of Insulation Coatings Based on Modified Polyurea
Joule ( IF 0 ) Pub Date: 2021-06-10 , DOI: 10.1134/s0012501621030015
AbstractThe influence of chemical and physicochemical modification on the mechanical properties of polyurea coatings has been studied. It has been demonstrated that the use of aromatic and aliphatic polyisocyanates, as well as polymer modification with minor amounts (no more than 2 wt %) of polytetrafluoroethylene and polymethylsiloxane, makes it possible to control the elastic modulus of the coating in the range 22–172 MPa. The results obtained determine the possibility of producing a family of coatings with a spectrum of construction properties, from those characteristic of rubbers to those typical of plastics, using a limited range of parent monomers and small amounts of modifying agents.
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Disjoining Pressure in Thin Spherical Liquid Films and Vapor Layers with Molecular Correlations Included
Joule ( IF 0 ) Pub Date: 2023-06-28 , DOI: 10.1134/s0012501623600092
AbstractDisjoining pressures in thin liquid films around nanosized wettable spherical particles and in thin vapor layers around non-wettable particles were calculated as functions of the lyophility degree, film thickness, and particle size on the basis of the expression for the grand thermodynamic potential as a molecular density functional. A characteristic feature of this approach is the full consideration of hard-sphere molecular correlations using the fundamental measure theory in the density functional theory (DFT) and calculation of the complete dependence of the grand thermodynamic potential of the system on the stable droplet or bubble size. Although the newly calculated dependences of the disjoining pressure are in a qualitative agreement with those found using a simpler gradient version of the molecular density functional, the results of the two methods considerably differ quantitatively. It was confirmed that the disjoining pressure in a liquid film around a nanosized lyophilic particle increases with increasing particle size and lyophilicity.
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Ionic Liquids—New Gas Chromatographic Phases with Unique Properties. A Review
Joule ( IF 0 ) Pub Date: 2023-05-24 , DOI: 10.1134/s0012501623600018
AbstractA necessary and the most difficult element in the study of many chemical processes is a reliable chemical analysis of both the initial reagents and the products of their transformation. One of the most common methods for such analysis is capillary gas chromatography, which, unfortunately, has some limitations. The limitations include, for example, the low thermal stability of high polarity stationary liquid phases (SLPs). A way to overcome this limitation is the use of ionic liquids (ILs) as SLPs. In this review, we focus on the use of liquid phases based on ILs with cations of various chemical classes. The properties of such SLPs are considered from the point of view of their possible chromatographic selectivity, and examples of the use of columns with ILs for solving specific analytical problems are given. The properties of currently available commercial columns where ILs are used as the SLPs are discussed.
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Effect of Temperature on the Electrorheological Behavior of Porous Chitosan Particles in Polydimethylsiloxane
Joule ( IF 0 ) Pub Date: 2022-04-22 , DOI: 10.1134/s0012501622020026
AbstractThe rheological behavior of a 1 wt % suspension of highly porous chitosan particles in polydimethylsiloxane in a high electric field has been studied as a function of temperature. The static and dynamic yield stress in an electric field were found to slightly change with a change in shape of the flow curves. The effective response of the electrorheological fluid decreases with increasing temperature. There is a correlation between the electrophysical characteristics of the suspension and its rheological behavior.
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Condensed Products of Combustion of Boron-Based Solid Propellants
Joule ( IF 0 ) Pub Date: 2022-02-10 , DOI: 10.1134/s0012501621090013
AbstractCondensed combustion products of model propellants based on aluminum boride in the combustion chamber of the gas generator of a ducted rocket engine have been studied. The mass fraction of the condensed combustion products, their chemical composition, and their particle size distribution have been determined. It has been demonstrated that the condensed combustion products mainly contain boron compounds with carbon, nitrogen, and oxygen, and it is in this form that boron enters the secondary combustion chamber of the ducted rocket engine. The mass fraction of elemental boron in the condensed combustion products does not exceed 15% and decreases with increasing pressure. It has been found that, regardless of the types and contents of the major components of the model propellants, there are no large (more than 100 μm in size) particle conglomerates at the outlet of the gas-generator nozzle. A comparison of the experimental data with the results of thermodynamic calculations indicates that the calculation methods should be corrected for the nonequilibrium of the combustion products.
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Vaporization Thermodynamics of GeO2 by High-Temperature Mass Spectrometry
Joule ( IF 0 ) Pub Date: 2022-03-12 , DOI: 10.1134/s0012501621120010
AbstractVaporization of GeO2 (tetragonal and hexagonal) have been studied by the Knudsen effusion method in combination with mass spectrometry in the temperature range 1250–1370 K. It has been demonstrated that the saturated vapor over GeO2 consists of GeO and O2 molecules. Partial pressures of the equilibrium vapor components and their temperature dependences have been determined. The standard enthalpy of the heterogeneous reaction GeO2(s) = GeO(g) + 1/2O2(g) and the standard enthalpy of formation of GeO2 (∆fH\(_{{298}}^{^\circ }\)(GeO(g)) = −41.7 ± 17.6 kJ mol–1) have been determined by the second- and third-law calculations.
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Scale-up of the Solution Combustion Synthesis of Iron Oxides with the Addition of the Inactive Component FeOx
Joule ( IF 0 ) Pub Date: 2021-09-22 , DOI: 10.1134/s001250162105002x
AbstractThe solution combustion synthesis of iron oxides from nitrate solutions with a dual fuel comprising urea and citric acid on the earlier synthesized FeOx powder was studied. The possibility of the synthesis of up to 100 g of the desired product under laboratory conditions in a relatively small (4 dm3) reactor was demonstrated for the first time. The obtained nanodisperse materials were a well-crystallized mixture of Fe3O4 and α-Fe2O3 oxides. A consistent increase in the weight of the FeOx powder led to an increase in the mass fraction of the α-Fe2O3 phase to 91% at the final stage of the synthesis.
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Self-Assembling Polymer Nanocomposites Based on Symmetric Diblock Copolymers: Mesoscopic Modeling
Joule ( IF 0 ) Pub Date: 2023-01-30 , DOI: 10.1134/s0012501622600152
AbstractA polymer nanocomposite based on a symmetrical AB diblock copolymer filled with planar nanoparticles (NPs) has been studied by the dissipative particle dynamics method. The developed model predicts that NPs can reduce the threshold of thermodynamic incompatibility of blocks A and B, above which microphase separation of the polymer matrix occurs to give a lamellar phase. Depending on the features of the polymer/NP interaction, two types of stable orientations of the NP plane are formed: along and across the lamellar domains. This effect can be used to control the distribution of NPs in multiphase polymeric materials.
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Strain Softening of Polypropylene Films during Biaxial Orientation
Joule ( IF 0 ) Pub Date: 2021-12-01 , DOI: 10.1134/s0012501621070022
AbstractThe effect of plane cold drawing on the mechanical characteristics of polypropylene during subsequent tension was studied. After the drawing, the yield stress was observed to decrease by about 30%. The true yield stress is described by a single curve as a function of the total axial elongation during the preliminary plane deformation and the subsequent tension.
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Preparation and Study of Properties of a New Biocomposite of Chitosan with 5,7-Bis(1-hydroxy-1-trifluoromethyl-2,2,2-trifluoroethyl)-8-hydroxyquinoline
Joule ( IF 0 ) Pub Date: 2022-03-12 , DOI: 10.1134/s0012501621110014
AbstractA new bioorganic composite was obtained by impregnation of 5,7-bis(1-hydroxy-1-trifluoromethyl-2,2,2-trifluoroethyl)-8-hydroxyquinoline (FOQ) into chitosan in 60% acetic acid. The resulting complex was found to be highly stable due to hydrogen bonding between the amino groups of chitosan and the highly acidic OH groups of FOQ. This composite inhibited the growth of gram-positive and gram-negative bacteria to a much greater extent than pristine chitosan. It is expected that the biocomposite would be used as an antibacterial coating with a prolonged service life for collagen matrices used for cardiac prostheses.
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